Cas no 2353408-10-1 (3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid
• CAS No: 2353408-10-1
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 6794712
• PubChem ID: 171367422
• Update Time: 2025-10-22

3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid
• MFCD34761518
• 2353408-10-1

• Inchi： 1S/C10H8BrF3O3/c11-7-2-1-5(8(15)4-9(16)17)3-6(7)10(12,13)14/h1-3,8,15H,4H2,(H,16,17)
• InChI Key： BYPRIWMPIMOOBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C(CC(=O)O)O

Computed Properties

• Exact Mass: 311.96089g/mol
• Monoisotopic Mass: 311.96089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid

Research Brief on 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid (CAS: 2353408-10-1)

3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid (CAS: 2353408-10-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and bromo-substituted phenyl ring, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. The presence of the hydroxypropanoic acid moiety further enhances its biological activity, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific inflammatory pathways, particularly those involving NF-κB signaling. The researchers employed a combination of in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead molecule for developing new anti-inflammatory agents.

In addition to its anti-inflammatory properties, 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid has also been investigated for its anticancer effects. A recent preprint on bioRxiv revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The study utilized high-throughput screening and molecular docking simulations to identify potential protein targets, suggesting that the compound may interact with key regulators of cell survival and proliferation.

The synthesis and optimization of 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid have also been a focal point of recent research. A 2022 publication in Organic Letters detailed a scalable and efficient synthetic route for this compound, employing palladium-catalyzed cross-coupling reactions to introduce the bromo and trifluoromethyl groups. This advancement is expected to facilitate further pharmacological studies and preclinical evaluations.

Despite these promising findings, challenges remain in the development of 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities position it as a compelling candidate for continued investigation.

In conclusion, 3-(4-Bromo-3-(trifluoromethyl)phenyl)-3-hydroxypropanoic acid (CAS: 2353408-10-1) represents a promising avenue for drug discovery, with recent studies underscoring its potential in anti-inflammatory and anticancer applications. Further research is warranted to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical development.